Cas no 593272-75-4 (4-Methyl-3-(1H-pyrrol-1-yl)benzoic acid)

4-Methyl-3-(1H-pyrrol-1-yl)benzoic acid structure
593272-75-4 structure
Product Name:4-Methyl-3-(1H-pyrrol-1-yl)benzoic acid
CAS No:593272-75-4
MF:C12H11NO2
MW:201.221243143082
MDL:MFCD03923237
CID:1023160
PubChem ID:881957
Update Time:2025-04-20

4-Methyl-3-(1H-pyrrol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-3-(1H-pyrrol-1-yl)benzoic acid
    • 4-methyl-3-(1H-pyrrol-1-yl)benzoic acid(SALTDATA: FREE)
    • 4-Methyl-3-pyrrol-1-yl-benzoic acid
    • Benzoic acid, 4-methyl-3-(1H-pyrrol-1-yl)- (9CI)
    • 4-methyl-3-pyrrolylbenzoic acid
    • AC1LH590
    • AC1Q2EDF
    • BB_SC-1356
    • HMS1555L15
    • MolPort-000-795-373
    • TimTec1_007649
    • 4-methyl-3-pyrrol-1-yl-benzoic acid, AldrichCPR
    • Z57357833
    • EN300-26229
    • MFCD03923237
    • VS-09661
    • 593272-75-4
    • AB00289915-04
    • BBL030179
    • 4-methyl-3-(pyrrol-1-yl)benzoic acid
    • CCG-117313
    • DB-028609
    • DTXSID10358226
    • STK192250
    • E83324
    • AKOS000103734
    • 4-methyl-3-pyrrol-1-ylbenzoic acid
    • SB62342
    • NCGC00320319-01
    • IDI1_033303
    • 4-methyl-3-(1H-pyrrol-1-yl)benzoicacid
    • MDL: MFCD03923237
    • Inchi: 1S/C12H11NO2/c1-9-4-5-10(12(14)15)8-11(9)13-6-2-3-7-13/h2-8H,1H3,(H,14,15)
    • InChI Key: OFNPBYYSTKWMRV-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(C)=C(C=1)N1C=CC=C1)=O

Computed Properties

  • Exact Mass: 201.07903
  • Monoisotopic Mass: 201.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • Density: 1.16
  • Boiling Point: 396.6°C at 760 mmHg
  • Flash Point: 193.7°C
  • Refractive Index: 1.587
  • PSA: 42.23

4-Methyl-3-(1H-pyrrol-1-yl)benzoic acid Pricemore >>

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